{spiro[2.3]hexan-4-yl}methanol

• IUPAC Name: spiro[2.3]hexan-6-ylmethanol
• InChI: InChI=1S/C7H12O/c8-5-6-1-2-7(6)3-4-7/h6,8H,1-5H2
• InChI Key: STQUWXWGDNPXSX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1CO)CC2
• Molecular Formula: C7H12O
• Molecular Weight: 112.17 g/mol

Description

{Spiro[2.3]hexan-4-yl}methanol (also known as 4-Spirohexanol) is an organic compound belonging to the class of alcohols. It is a colorless liquid with an odor similar to camphor and a boiling point of 156-157°C. It is a versatile compound with multiple applications in the fields of chemistry and biochemistry.

Scientific Research Applications

{Spiro[2.3]hexan-4-yl}methanol has a number of scientific research applications. It can be used as a reagent in organic synthesis reactions, such as the synthesis of other alcohols and ethers. It can also be used as a solvent for the extraction and purification of natural products. Additionally, it can be used as a starting material for the synthesis of other compounds, such as esters, amides, and nitriles.

Mechanism of Action

The mechanism of action of {spiro[2.3]hexan-4-yl}methanol is not fully understood. However, it is known to act as a proton donor in acid-catalyzed reactions, and as a nucleophile in nucleophilic substitution reactions. Additionally, it is known to act as a Lewis base in Lewis acid-catalyzed reactions.
Biochemical and Physiological Effects
{Spiro[2.3]hexan-4-yl}methanol is not known to have any significant biochemical or physiological effects. It is not known to have any toxicity or carcinogenic effects.

Advantages and Limitations for Lab Experiments

The advantages of using {spiro[2.3]hexan-4-yl}methanol in laboratory experiments include its low cost, low toxicity, and high boiling point. Additionally, it is relatively easy to synthesize and can be used as a solvent for many organic reactions. The main limitation of using this compound in laboratory experiments is its low solubility in water.

Future Directions

The future of {spiro[2.3]hexan-4-yl}methanol research is promising. Future research could focus on the development of new synthesis methods, as well as the application of this compound in the synthesis of other compounds. Additionally, further research could be conducted to better understand its mechanism of action and biochemical and physiological effects. Finally, research could be conducted to explore the potential use of this compound as a drug.

Synthesis Methods

{Spiro[2.3]hexan-4-yl}methanol can be synthesized by a variety of methods. The most common method is the reaction of an alcohol with a Grignard reagent. This reaction produces a Grignard alcohol, which can then be hydrolyzed to produce the desired spirohexanol. Another method involves the reaction of an alcohol with an acid chloride, which produces an acid-catalyzed alcohol. This alcohol can then be hydrolyzed to produce the desired spirohexanol.